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Compound of Interest

Compound Name: Propanenitrile-25

Cat. No.: B1584105 Get Quote

Propanenitrile-25: A Research Chemical, Not a
Clinical Drug
A comprehensive analysis of available data reveals that Propanenitrile-25 is a deuterated form

of propanenitrile, a simple organic compound used primarily in research and industrial

applications. Contrary to the premise of a drug development comparison, there is no evidence

to suggest that Propanenitrile-25 is a therapeutic agent or has undergone any clinical trials.

Therefore, a comparative analysis of its performance against other drug alternatives is not

applicable.

Propanenitrile-25, also known by its chemical name 2,2,3,3,3-pentadeuteriopropanenitrile, is

an isotopologue of propanenitrile (also known as propionitrile or ethyl cyanide).[1] In this

molecule, the five hydrogen atoms on the ethyl group are replaced by deuterium, a stable

isotope of hydrogen. This isotopic labeling makes it a valuable tool in various scientific studies,

including mechanistic investigations in organic chemistry, as a tracer in mass spectrometry, and

in spectroscopic studies.[1]

The primary applications of propanenitrile and its deuterated form are in chemical synthesis

and as a solvent.[2] For instance, propanenitrile is used as a precursor in the synthesis of

various organic compounds.[2] Research has also explored the use of propanenitrile

derivatives as corrosion inhibitors, where they form a protective film on metal surfaces.[1]

Furthermore, propanenitrile has been detected in interstellar space, making it a subject of

interest in astrochemistry.[1]
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The available scientific literature and chemical databases provide extensive information on the

physicochemical properties of Propanenitrile-25, including its molecular weight, formula

(C3D5N), and spectroscopic data.[3][4] However, there is a complete absence of data related

to pharmacological activity, mechanism of action in biological systems, clinical efficacy, or

safety profiles in human subjects.

In conclusion, the request for a comparison guide of Propanenitrile-25 for a drug development

audience is based on a misinterpretation of the compound's nature and application. The

existing body of scientific information firmly establishes Propanenitrile-25 as a research

chemical with no current therapeutic use or clinical evaluation. Therefore, the creation of the

requested comparison guide, including data tables and visualizations relevant to drug

development, is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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